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Compound of Interest

Compound Name:
2-(3-nitro-1H-pyrazol-1-

yl)cyclohexan-1-ol

CAS No.: 1248944-33-3

Cat. No.: B3225432

Get Quote

Executive Summary: Critical Safety Directive
STOP AND READ: 2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-ol contains a nitropyrazole

moiety, a functional group class frequently utilized in high-energy density materials (explosives)

and propellants. While the cyclohexanol ring adds steric bulk and may reduce sensitivity

compared to parent nitropyrazoles, this compound must be classified as a Potentially Explosive

Chemical (PEC).

Do NOT:

Do NOT dispose of in standard organic waste streams.[1]

Do NOT allow the material to dry out completely if it is currently in solution.

Do NOT use metal spatulas or ground glass joints (friction hazard).

Do NOT autoclave.
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DO:

DO Phlegmatize (desensitization by wetting) immediately.

DO Segregate as RCRA Characteristic Waste (D003 - Reactive).

DO Contact your facility's EHS (Environmental Health & Safety) officer prior to movement.[2]

Hazard Characterization & Risk Assessment
To safely dispose of this compound, one must understand the "Why" behind the strict protocols.

The risk profile is derived from its structural components.

Structural Hazard Analysis
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Component Function Hazard Mechanism

Nitropyrazole Core Energetic Backbone

Explosophore: The nitro group

(

) on the nitrogen-rich pyrazole

ring provides both the fuel

(carbon/hydrogen) and

oxidizer (oxygen) necessary

for rapid, self-sustained

decomposition. Nitropyrazoles

are precursors to insensitive

high explosives (IHEs) but can

be shock-sensitive in pure

forms.

Cyclohexan-1-ol Substituent

Sensitizer/Stabilizer: While the

alkyl ring generally lowers

density and sensitivity

compared to pure

nitropyrazoles, the hydroxyl

group (

) allows for hydrogen bonding.

Critical Risk: If the compound

crystallizes from a solution, it

may form large, strained

crystals that are significantly

more shock-sensitive than the

amorphous solid.

Regulatory Classification (RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA), this material must be

designated as a hazardous waste.

Primary Code:D003 (Reactive).
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Justification: Possesses explosive properties; capable of detonation or explosive reaction

if subjected to a strong initiating source or if heated under confinement (40 CFR § 261.23).

Secondary Code:D001 (Ignitable) (If disposed of in a flammable solvent).

Pre-Disposal Stabilization (Phlegmatization)
The most critical step in the disposal of energetics is phlegmatization—the addition of a diluent

to reduce sensitivity to friction, impact, and heat. Never dispose of this material as a dry solid.

Solvent Selection
You must select a solvent that dissolves the compound (to prevent crystallization) but has a

high flash point to reduce fire risk during transport.

Preferred Diluent:Dimethyl Sulfoxide (DMSO) or Polyethylene Glycol (PEG-400).

Why: High boiling points, excellent solubility for polar organics, and low volatility.

Alternative: Ethanol/Water (70:30).

Note: Only use if the compound is confirmed soluble. If it precipitates, it creates a friction

hazard.

Stabilization Protocol
Tare a high-density polyethylene (HDPE) waste container (conductive plastic is preferred).

Dissolve the 2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-ol in the chosen diluent. Aim for a

concentration < 10% wt/wt.

Rinse the original vessel 3 times with the diluent and add rinsate to the waste container.

verify no solid crystals remain.

Packaging & Labeling Workflow
The following workflow details the decision logic for safely packaging the waste for removal by

a licensed hazardous waste contractor.
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Identify Waste:
2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-ol

Is material Solid or Liquid?

Liquid Solution

Liquid

Dry Solid / Crystals

Solid

Concentration > 10%?

Dilute with DMSO/PEG
to < 10%

Yes

Transfer to HDPE Bottle
(Avoid Ground Glass)

No

PHLEGMATIZE IMMEDIATELY
Dissolve in compatible solvent

(Do NOT scrape dry solids)

Apply Hazardous Waste Label:
'High Energy / Reactive (D003)'

Store in Flammable Cabinet
(Segregated from Oxidizers)

Contact EHS for
Specialized Pickup

Click to download full resolution via product page

Figure 1: Decision logic for the safe stabilization and packaging of nitropyrazole derivatives.
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Waste Segregation & Storage[1][3][4][5]
Improper storage of the waste container prior to pickup is a common failure point.

Compatibility Matrix
Incompatible Class Reaction Risk Action

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)
Hypergolic ignition; detonation.

SEGREGATE: Store in

separate secondary

containment.

Strong Bases (e.g., NaOH,

KOH)

Can deprotonate the pyrazole

ring (if NH present) or degrade

the molecule exothermically.

SEGREGATE: Keep pH

neutral.

Reducing Agents (e.g.,

Hydrides)

Reduction of nitro groups is

highly exothermic.
SEGREGATE.

Physical Storage Requirements
Container: Use HDPE (High-Density Polyethylene) or Teflon-lined containers. Avoid glass

bottles with ground-glass stoppers, as friction in the threads can initiate dried energetic

residue.

Headspace: Leave at least 10-15% headspace in the bottle to accommodate thermal

expansion.

Secondary Containment: Place the waste bottle inside a polyethylene tray to capture leaks.

Emergency Procedures (Spill Response)
In the event of a spill of 2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-ol:

Evacuate: Clear the immediate area (15 ft radius).

Do Not Wipe Dry: Do not attempt to wipe up dry powder with a paper towel (static/friction

risk).

Wet Method:
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Gently mist the spill area with a compatible solvent (Ethanol/Water) to desensitize.

Place solvent-soaked pads over the spill.

Notification: Contact EHS immediately. This is not a standard "organic spill."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1h-pyrazol-1-yl-cyclohexan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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